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Introduction
(Dimethylaminomethyl)ferrocene, a prominent derivative of the archetypal sandwich

compound ferrocene, stands as a cornerstone in the edifice of modern organometallic

chemistry. Its unique structural and electronic properties, coupled with its facile derivatization,

have rendered it an invaluable precursor in a multitude of applications, ranging from the

synthesis of sophisticated ligands for asymmetric catalysis to the development of novel

therapeutic agents. This guide provides an in-depth exploration of

(Dimethylaminomethyl)ferrocene, covering its fundamental properties, synthesis, reactivity,

and key applications, with a particular focus on its role in drug development and catalysis.

Core Properties and Identification
(Dimethylaminomethyl)ferrocene is an air-stable, dark-orange to brown, oily liquid that is

soluble in common organic solvents.[1][2] Its key identifiers and physicochemical properties are

summarized in the table below.
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Property Value References

CAS Number 1271-86-9 [2]

Molecular Formula C₁₃H₁₇FeN [3]

Molecular Weight 243.13 g/mol [3]

Appearance
Orange oil / Brown to dark

brown liquid
[1][2]

Boiling Point 124-128 °C at 2.5 mmHg

Density 1.228 g/mL at 25 °C

Refractive Index n20/D 1.59

Solubility

Soluble in common organic

solvents; difficult to mix with

water.

[1]

Synthesis of (Dimethylaminomethyl)ferrocene
The most common and efficient method for the preparation of

(Dimethylaminomethyl)ferrocene is the aminomethylation of ferrocene. A well-established

procedure, adapted from the synthesis of its methiodide salt, is detailed below.[4][5]

Experimental Protocol: Aminomethylation of Ferrocene
Reagents:

Ferrocene

Bis(dimethylamino)methane

Phosphoric Acid

Acetic Acid

Diethyl ether
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Sodium hydroxide

Sodium sulfate

Nitrogen gas (for inert atmosphere)

Procedure:

To a well-stirred solution of bis(dimethylamino)methane and phosphoric acid in acetic acid in

a three-necked round-bottomed flask equipped with a condenser, a nitrogen inlet, and a

mechanical stirrer, add ferrocene.[4]

Heat the resulting suspension on a steam bath under a slow stream of nitrogen for

approximately 5 hours.[4] The reaction mixture will turn into a dark-amber solution.

Allow the reaction mixture to cool to room temperature and then dilute it with water.[4][5]

Remove any unreacted ferrocene by extracting the solution with diethyl ether (three

portions).[4][5]

Cool the aqueous solution in an ice water bath and make it alkaline by the gradual addition

of sodium hydroxide pellets. The tertiary amine, (Dimethylaminomethyl)ferrocene, will

separate as an oil.[4][5]

Extract the mixture with diethyl ether (three portions).[4][5]

Wash the combined organic layers with water and dry over anhydrous sodium sulfate.[4][5]

Remove the solvent under reduced pressure to obtain crude

(Dimethylaminomethyl)ferrocene as a dark-red mobile liquid.[4] Further purification can be

achieved by vacuum distillation.
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Caption: Synthesis workflow for (Dimethylaminomethyl)ferrocene.
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Spectroscopic Characterization
The structure of (Dimethylaminomethyl)ferrocene can be unequivocally confirmed by nuclear

magnetic resonance (NMR) spectroscopy.

¹H NMR (CDCl₃)
Chemical Shift (δ,

ppm)
Assignment References

Singlet ~4.12
Unsubstituted Cp ring

(5H)
[6]

Multiplet ~4.10
Substituted Cp ring

(4H)
[7]

Singlet ~3.28
Methylene protons (-

CH₂-)
[6]

Singlet ~2.16
Methyl protons (-

N(CH₃)₂)
[6]

¹³C NMR (CDCl₃)
Chemical Shift (δ,

ppm)
Assignment References

~85.4
C-substituted on Cp

ring
[8]

~70.2
CH on substituted Cp

ring
[8]

~68.7
CH on unsubstituted

Cp ring
[8]

~57.0
Methylene carbon (-

CH₂-)
[8]

~44.8
Methyl carbons (-

N(CH₃)₂)
[8]

Key Reactivity: Directed Ortho-Metalation (DoM)
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A cornerstone of the synthetic utility of (Dimethylaminomethyl)ferrocene is its ability to

undergo directed ortho-metalation (DoM). The dimethylaminomethyl group acts as a powerful

directing group, facilitating the deprotonation of the adjacent ortho-position on the

cyclopentadienyl ring by a strong base, typically an organolithium reagent like n-butyllithium or

sec-butyllithium.[9] This regioselective metalation generates a highly reactive 2-lithio-

(dimethylaminomethyl)ferrocene intermediate, which can be quenched with a wide array of

electrophiles to introduce a second substituent at the 2-position, yielding 1,2-disubstituted

ferrocene derivatives.

(Dimethylaminomethyl)ferrocene

Directed ortho-Metalation
(n-BuLi or s-BuLi)

Coordination of Li to N

2-Lithio-(dimethylaminomethyl)ferrocene

Deprotonation

Quenching with Electrophile (E⁺)

1,2-Disubstituted Ferrocene Derivative

Click to download full resolution via product page

Caption: Directed ortho-metalation of (Dimethylaminomethyl)ferrocene.

This lithiated intermediate readily reacts with a variety of electrophiles, including:

Aldehydes and Ketones: To form secondary and tertiary alcohols, respectively.[10]
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Esters and Acid Halides: To yield ketones after an initial addition-elimination sequence.[11]

Alkyl Halides: To introduce alkyl substituents.

Carbon Dioxide: To produce carboxylic acids.

Phosphorus and Silicon Halides: To generate phosphine and silane derivatives, which are

crucial for ligand synthesis.

Applications in Drug Development
The ferrocene scaffold has garnered significant interest in medicinal chemistry due to its unique

physicochemical properties, such as stability, lipophilicity, and redox activity.

(Dimethylaminomethyl)ferrocene serves as a key starting material for the synthesis of

several promising therapeutic agents.

Antimalarial Agents: The Case of Ferroquine
(Dimethylaminomethyl)ferrocene is a precursor to the antimalarial drug candidate ferroquine

(FQ, SSR97193).[12][13] Ferroquine is a ferrocenyl analog of chloroquine and has

demonstrated potent activity against chloroquine-resistant strains of Plasmodium falciparum.

[12][13]

Mechanism of Action:

The enhanced efficacy of ferroquine is attributed to a multifactorial mechanism:

Inhibition of Hemozoin Formation: Like chloroquine, ferroquine is a weak base that

accumulates in the acidic food vacuole of the parasite. Here, it inhibits the biocrystallization

of heme into hemozoin, leading to the buildup of toxic free heme.[14][15] Ferroquine is an

even more potent inhibitor of β-hematin (synthetic hemozoin) formation than chloroquine.[14]

Overcoming Resistance: The lipophilic ferrocene moiety is believed to play a crucial role in

overcoming chloroquine resistance.[12][14] At the cytosolic pH of the parasite, ferroquine is

significantly more lipophilic than chloroquine, which may hinder its efflux by the mutated

transporter proteins responsible for chloroquine resistance.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 17 Tech Support

https://www.askthenerd.com/ocol/CH21/F3.HTM
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#dimethylaminomethyl-ferrocene-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#dimethylaminomethyl-ferrocene-a-comprehensive-technical-guide-for-researchers
https://www.researchgate.net/publication/23484524_Ferroquine_an_Ingenious_Antimalarial_Drug_-Thoughts_on_the_Mechanism_of_Action
https://en.wikipedia.org/wiki/Ugi%27s_amine
https://www.researchgate.net/publication/23484524_Ferroquine_an_Ingenious_Antimalarial_Drug_-Thoughts_on_the_Mechanism_of_Action
https://en.wikipedia.org/wiki/Ugi%27s_amine
https://pubmed.ncbi.nlm.nih.gov/21162558/
https://air.unimi.it/handle/2434/16039
https://pubmed.ncbi.nlm.nih.gov/21162558/
https://www.researchgate.net/publication/23484524_Ferroquine_an_Ingenious_Antimalarial_Drug_-Thoughts_on_the_Mechanism_of_Action
https://pubmed.ncbi.nlm.nih.gov/21162558/
https://en.wikipedia.org/wiki/Ugi%27s_amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of Reactive Oxygen Species (ROS): The ferrocene moiety can participate in

redox reactions, leading to the generation of cytotoxic reactive oxygen species within the

parasite's digestive vacuole, contributing to its death.[12][14]

Lipid Targeting: Ferroquine has been suggested to interact with lipids in the parasite's

membranes, further contributing to its antimalarial activity.[12]

Parasite Food Vacuole (Acidic)

Ferroquine Accumulation

Toxic Free Heme

Inhibits Biocrystallization

Reactive Oxygen Species (ROS)

Redox Cycling

Hemozoin (Non-toxic)

 Detoxification 

Vacuolar Membrane

Membrane Damage Lipid Peroxidation

Parasite Death

Click to download full resolution via product page

Caption: Proposed mechanism of action of Ferroquine.

Anticancer Agents
Derivatives of (Dimethylaminomethyl)ferrocene have also emerged as promising anticancer

agents. Specifically, 2-acyl-1-dimethylaminomethyl-ferrocenes have shown potent cytotoxic

activity against various cancer cell lines, including T-cell acute lymphoblastic leukemia (T-ALL).

[16][17]

Mechanism of Action:
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These compounds induce cancer cell death through a combination of apoptosis induction and

cell cycle arrest:

Mitochondria-Dependent Apoptosis: The ferrocene derivatives trigger apoptosis by disrupting

the mitochondrial membrane potential, leading to an increase in intracellular reactive oxygen

species (ROS), a decrease in the Bcl-2/Bax ratio, the release of cytochrome c, and the

subsequent activation of caspases-9 and -3.[1][18]

Cell Cycle Arrest via PI3K/Akt/mTOR Pathway Inhibition: These compounds have been

shown to arrest the cell cycle at the G0/G1 phase by inhibiting the PI3K/Akt/mTOR signaling

pathway.[1][18] This pathway is a critical regulator of cell proliferation, growth, and survival,

and its dysregulation is a hallmark of many cancers.[19][20] The ferrocene derivatives down-

regulate the expression of key proteins in this pathway, such as p-Akt, p-mTOR, and their

downstream effectors.[1][17]
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Caption: Anticancer mechanism of 2-acyl-1-dimethylaminomethyl-ferrocene derivatives.

Applications in Asymmetric Catalysis
The ability to generate planar chiral 1,2-disubstituted ferrocenes from

(Dimethylaminomethyl)ferrocene is of paramount importance in the field of asymmetric

catalysis. These C₂-symmetric and non-symmetric ferrocene derivatives serve as scaffolds for

some of the most successful classes of chiral ligands.

A notable example is the synthesis of Josiphos ligands, which are a class of highly efficient and

versatile diphosphine ligands.[21] The synthesis of Josiphos ligands often starts from the chiral
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analog of (Dimethylaminomethyl)ferrocene, known as Ugi's amine ((R)- or (S)-N,N-Dimethyl-

1-ferrocenylethylamine).[13][22] The principles of directed ortho-metalation followed by

substitution are central to the synthesis of these ligands.

Complexes of Josiphos ligands with transition metals, particularly rhodium and iridium, are

highly effective catalysts for a variety of asymmetric transformations, including:

Asymmetric Hydrogenation: Rhodium-Josiphos complexes are widely used for the

enantioselective hydrogenation of C=C, C=O, and C=N bonds, providing access to chiral

alcohols, amines, and other valuable building blocks with high enantioselectivities.[21][23]

[24] For instance, a Rh-Josiphos catalyst is employed in the industrial synthesis of the

herbicide (S)-metolachlor via the asymmetric hydrogenation of an imine.[21]

Asymmetric Hydroformylation and Hydrosilylation: These ligands have also found application

in other important carbon-carbon and carbon-heteroatom bond-forming reactions.

The success of Josiphos and other ferrocene-based ligands stems from their unique

combination of steric bulk, electronic tunability, and the rigid chiral environment provided by the

ferrocene backbone.
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Caption: From (Dimethylaminomethyl)ferrocene to asymmetric catalysis.

Safety and Handling
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(Dimethylaminomethyl)ferrocene is an irritant to the skin and eyes. Appropriate personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood. In case of

contact, flush the affected area with copious amounts of water.

Conclusion
(Dimethylaminomethyl)ferrocene is far more than a simple derivative of ferrocene; it is a

versatile and powerful building block that has significantly impacted both academic research

and industrial applications. Its straightforward synthesis and, most importantly, its predictable

reactivity through directed ortho-metalation, provide a reliable entry point to a vast array of

functionalized ferrocenes. These derivatives have proven to be of immense value as

precursors to life-saving drugs like the antimalarial ferroquine, as novel anticancer agents, and

as highly effective ligands for asymmetric catalysis. The continued exploration of the chemistry

of (Dimethylaminomethyl)ferrocene and its derivatives promises to unlock further innovations

in the fields of medicine, materials science, and catalysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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